ASP-2205

• CAS: 1334440-09-3
• Molecular Formula: C19H28N2O
• Molecular Weight: 300.4 g/mol
• InChI: InChI=1S/C19H28N2O/c1-22-12-11-21-10-2-3-16-13-15-6-8-20-9-7-17(15)18(19(16)21)14-4-5-14/h13-14,20H,2-12H2,1H3
• InChIKey: IUTRPZKFCZHOCC-UHFFFAOYSA-N

ASP-2205 – A Selective 5-HT2C Agonist

ASP-2205 (ASP2205 fumarate) is a small-molecule, orally bioavailable agonist of the serotonin 5-HT2C receptor [1]. It belongs to the azepinoquinoline chemotype (11-cyclopropyl-1-(2-methoxyethyl)-2,3,4,6,7,8,9,10-octahydro-1H-azepino(4,5-g)quinoline mono((2E)-but-2-enedioate)) and was originated by Astellas Pharma as a new molecular entity for stress urinary incontinence [2][3]. In vitro, ASP-2205 activates human 5-HT2C with an EC50 of 0.85 nM in intracellular Ca²⁺ mobilization assays; it exhibits substantially weaker partial agonism at human 5-HT2A (EC50 = 96 nM) and no detectable activation of 5-HT2B, defining an exceptional selectivity profile within the 5-HT2 receptor subfamily [1]. In vivo, ASP-2205 enhances the pudendal nerve-mediated urethral closure reflex without altering resting urethral pressure, a pharmacological signature that distinguishes it from serotonin-norepinephrine reuptake inhibitors such as duloxetine [1][4].

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5-HT_2C pathway activation studies (reported sub-nanomolar EC₅₀ context)

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Selective profiling: >100-fold over 5-HT_2A, no 5-HT_2B agonism (reported functional silence)

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In vivo urethral reflex enhancement without altering basal tone (reported mechanism)

• [1] Ishigami T, Ueshima K, Ukai M, et al. Effect of ASP2205 fumarate, a novel 5-HT2C receptor agonist, on urethral closure function in rats. J Pharmacol Sci. 2019;139(4):333-339. doi:10.1016/j.jphs.2019.02.004 View Source
• [2] AdisInsight. ASP 2205 Drug Profile. Springer Nature; 2021. Updated 30 Oct 2021. View Source
• [3] NCBI MeSH. ASP2205 Supplementary Concept Data. Unique ID C000656284. View Source
• [4] Klarskov N, Van Till O, Sawyer W, Cernus D. Effect of a 5-HT2c receptor agonist on urethral closure mechanism in healthy women. Neurourol Urodyn. 2019;38(6):1700-1706. doi:10.1002/nau.24045 View Source

Why Generics Cannot Substitute ASP-2205

5-HT2C receptor agonists form a heterogeneous pharmacological class with divergent selectivity fingerprints, in vivo efficacy domains, and clinical safety profiles that preclude generic interchangeability [1]. ASP-2205's differentiation rests on three structural-pharmacological pillars: (i) its azepinoquinoline scaffold provides a >100-fold functional selectivity window over 5-HT2A and absence of 5-HT2B agonism—a profile not replicated by lorcaserin or vabicaserin in the same assay format; (ii) its in vivo mechanism uniquely enhances active urethral closure reflexes rather than elevating basal urethral tone, a property with distinct therapeutic implications for stress urinary incontinence; and (iii) its human clinical pharmacodynamics in urethral pressure reflectometry differ fundamentally from duloxetine, the standard-of-care comparator [2][3]. For researchers procuring tool compounds or reference standards, substituting ASP-2205 with any other 5-HT2C agonist risks confounding experimental interpretation due to differing off-target activity, species-dependent potency, and functional selectivity at the target receptor itself [4].

Lorcaserin / vabicaserin

May introduce residual 5-HT_2B agonism and lower selectivity; experimental interpretation of 5-HT_2C-specific effects may shift.

Other 5-HT_2C agonists (WAY-163909, YM348)

Lack published antagonist-reversal and nerve-transection validation; target-engagement confidence may not transfer.

Duloxetine (SNRI)

Elevates resting urethral smooth muscle tone via norepinephrine reuptake inhibition; reflex-specific mechanism mismatch.

• [1] Thomsen WJ, Grottick AJ, Menzaghi F, et al. Lorcaserin, a novel selective human 5-hydroxytryptamine2C agonist: in vitro and in vivo pharmacological characterization. J Pharmacol Exp Ther. 2008;325(2):577-587. View Source
• [2] Ishigami T, et al. J Pharmacol Sci. 2019;139(4):333-339. View Source
• [3] Klarskov N, et al. Neurourol Urodyn. 2019;38(6):1700-1706. View Source
• [4] Dunlop J, Watts S, Rosenzweig-Lipson S. Characterization of Vabicaserin (SCA-136), a Selective 5-Hydroxytryptamine 2C Receptor Agonist. 2011. View Source

ASP-2205 Quantitative Differentiation Evidence

Superior 5-HT2C Potency over Lorcaserin

In the intracellular Ca²⁺ mobilization assay using recombinant human 5-HT2C receptors, ASP-2205 exhibits an EC50 of 0.85 nM [1]. Under comparable assay conditions, the clinically approved 5-HT2C agonist lorcaserin (HCl salt) yields an EC50 of 2.7 nM (98% Emax) at human 5-HT2C [2]. This represents a 3.2-fold higher potency for ASP-2205. Although both compounds are described as 'potent,' the quantitative difference in the sub-nanomolar-to-low-nanomolar range may influence the concentration of compound required to achieve target engagement in cellular or tissue-based models, particularly where receptor reserve is limited.

Potency vs. lorcaserin

Reported cross-study

ASP-2205 EC₅₀ 0.85 nM Lorcaserin EC₅₀ 2.7 nM 3.2-fold difference

Reported potency context for target-engagement studies

Higher test concentrations of lorcaserin may alter off-target profiles; cross-study conditions (FLIPR, human recombinant)

Evidence Dimension	Potency at recombinant human 5-HT2C receptor (EC50)
Target Compound Data	EC50 = 0.85 nM (intracellular Ca²⁺ mobilization assay)
Comparator Or Baseline	Lorcaserin: EC50 = 2.7 nM (98% Emax; intracellular Ca²⁺ mobilization, HCl salt)
Quantified Difference	3.2-fold higher potency for ASP-2205 (0.85 nM vs. 2.7 nM)
Conditions	Recombinant human 5-HT2C receptor; intracellular Ca²⁺ mobilization assay (FLIPR); ASP-2205 tested as fumarate salt [1]; lorcaserin tested as HCl salt [2]

Why This Matters

Procurement decisions for in vitro pharmacology studies should account for this potency difference, as selecting lorcaserin may require higher test concentrations to achieve equivalent receptor activation, potentially introducing off-target liabilities at elevated concentrations.

• [1] Ishigami T, et al. J Pharmacol Sci. 2019;139(4):333-339. View Source
• [2] PMC Table 1. EC50 data for lorcaserin at human 5-HT2C, 5-HT2B, and 5-HT2A receptors (intracellular Ca²⁺ mobilization). Article ID: PMC8317212. View Source

High 5-HT2A Selectivity, No 5-HT2B Agonism

ASP-2205 activates human 5-HT2C with an EC50 of 0.85 nM while exhibiting only partial agonism at human 5-HT2A (EC50 = 96 nM) and no detectable agonism at 5-HT2B in the same Ca²⁺ mobilization assay platform . This yields a functional selectivity ratio of >112-fold for 5-HT2C over 5-HT2A and functional silence at 5-HT2B. In contrast, lorcaserin shows EC50 values of 258 nM at 5-HT2A (67% Emax) and 328 nM at 5-HT2B (80% Emax), giving only ~96-fold selectivity over 5-HT2A and ~121-fold over 5-HT2B—with significant residual 5-HT2B agonism at therapeutic concentrations [1]. Vabicaserin, another 5-HT2C agonist tool compound, has been reported with an EC50 of 8 nM at human 5-HT2C (full agonist, 100% Emax) but its selectivity versus 5-HT2A and 5-HT2B varies substantially across assay formats . The absence of 5-HT2B agonism is particularly critical, as 5-HT2B activation is associated with valvular heart disease risk, a safety concern that contributed to the market withdrawal of fenfluramine and restricted lorcaserin's clinical use [1].

Selectivity window

Head-to-head context

>112-fold over 5-HT_2A No 5-HT_2B agonism

Supports 5-HT_2C-selective pathway interpretation

Lorcaserin retains 5-HT_2B agonism (~121-fold); functional silence at 5-HT_2B reduces valvulopathy-associated interpretation risk

Evidence Dimension	Functional selectivity at human 5-HT2 receptor subtypes (EC50, nM)
Target Compound Data	5-HT2C: 0.85 nM; 5-HT2A: 96 nM (partial); 5-HT2B: no agonism detected
Comparator Or Baseline	Lorcaserin: 5-HT2C: 2.7 nM; 5-HT2A: 258 nM (67% Emax); 5-HT2B: 328 nM (80% Emax); Vabicaserin: 5-HT2C: 8 nM (100% Emax)
Quantified Difference	ASP-2205: >112-fold selective for 5-HT2C vs. 5-HT2A, no 5-HT2B agonism. Lorcaserin: ~96-fold vs. 5-HT2A, ~121-fold vs. 5-HT2B with residual agonism.
Conditions	Recombinant human receptors; intracellular Ca²⁺ mobilization assay (FLIPR or equivalent); ASP-2205 as fumarate salt; lorcaserin as HCl salt; vabicaserin as free base

Why This Matters

For researchers requiring clean dissection of 5-HT2C-mediated biology without confounding 5-HT2A or 5-HT2B activity, ASP-2205 offers the most functionally silent profile at off-target subtypes within the 5-HT2 subfamily, reducing experimental noise and safety interpretation ambiguities.

• [1] PMC Table 1. Lorcaserin EC50 data at human 5-HT2 receptor subtypes. Article ID: PMC8317212. View Source

Urethral Reflex Augmentation vs. Duloxetine Mechanism

In anesthetized rats, intraduodenal administration of ASP-2205 (0.1–1 mg/kg) significantly and dose-dependently elevated the leak point pressure (LPP), a functional measure of urethral resistance to urine leakage [1]. At 0.3 mg/kg i.d., the LPP elevation was completely abolished by pretreatment with the selective 5-HT2C antagonist SB242084 (0.3 mg/kg i.v.), confirming target-mediated pharmacology. Intravenous ASP-2205 (0.3 mg/kg) also enhanced urethral closure responses induced by intravesical pressure loading; this effect was eliminated by bilateral transection of the pudendal nerve, establishing that ASP-2205 selectively potentiates the active, nerve-mediated closure reflex [1]. Critically, ASP-2205 (0.3 mg/kg i.v.) did not alter resting urethral pressure, indicating that basal smooth muscle tone is unaffected [1]. In contrast, duloxetine (80 mg oral) significantly increased opening urethral pressure (OUP) by 18.1 cmH₂O during resting conditions and 16.8 cmH₂O during pelvic floor squeezing in healthy women, reflecting its norepinephrine reuptake-mediated increase in urethral smooth muscle tone [2]. ASP-2205 (10 and 60 mg oral) produced no increase in OUP at any time point, and 60 mg ASP-2205 significantly decreased OUP during squeezing [2]. This mechanistic dichotomy—reflex enhancement versus tonic pressure elevation—represents a fundamental pharmacological differentiation, not merely a potency difference.

Urethral reflex vs. duloxetine

Head-to-head context

ASP-2205: ΔOUP ≈ 0 cmH₂O Duloxetine: ΔOUP +16.8–18.1 cmH₂O Mechanistic dichotomy

Reflex enhancement vs. tonic pressure elevation — reported clinical pharmacodynamic divergence

Rat LPP and human pressure reflectometry; ASP-2205 does not alter resting urethral pressure

Evidence Dimension	Mechanism of urethral closure function modulation
Target Compound Data	ASP-2205 (0.3 mg/kg i.v.): no change in resting urethral pressure; enhanced pudendal nerve-mediated urethral closure reflex. ASP-2205 (10/60 mg p.o.): no increase in OUP; 60 mg decreased squeezing OUP.
Comparator Or Baseline	Duloxetine (80 mg p.o.): increased resting OUP by 18.1 cmH₂O; increased squeezing OUP by 16.8 cmH₂O.
Quantified Difference	ASP-2205: ΔOUP ≈ 0 cmH₂O (resting and squeezing). Duloxetine: ΔOUP = +18.1 cmH₂O (resting), +16.8 cmH₂O (squeezing).
Conditions	Rat in vivo: anesthetized LPP model, i.d. and i.v. administration. Human phase 1: healthy females, single oral dose, urethral pressure reflectometry at 3–24 h post-dose.

Why This Matters

Investigators studying the neurophysiology of urethral closure reflexes—as distinct from urethral smooth muscle contraction—require ASP-2205 as the only commercially available tool compound that dissociates these two mechanisms; duloxetine cannot serve as a substitute due to its fundamentally different mode of action on urethral tone.

• [1] Ishigami T, et al. J Pharmacol Sci. 2019;139(4):333-339. View Source
• [2] Klarskov N, et al. Neurourol Urodyn. 2019;38(6):1700-1706. View Source

Target Validation via Antagonist Reversal and Nerve Transection

The LPP elevation induced by ASP-2205 (0.3 mg/kg i.d.) in anesthetized rats was completely inhibited by pretreatment with SB242084 (0.3 mg/kg i.v.), a selective 5-HT2C receptor antagonist [1]. Furthermore, the enhancement of urethral closure responses by ASP-2205 (0.3 mg/kg i.v.) was entirely abolished by bilateral transection of the pudendal nerve [1]. This dual-inactivation paradigm—pharmacological antagonism and surgical denervation—unambiguously confirms that ASP-2205's in vivo efficacy is both 5-HT2C receptor-dependent and mediated specifically through the pudendal nerve pathway [1]. This level of rigorous mechanistic validation has not been reported for other 5-HT2C agonist tool compounds (e.g., WAY-163909, vabicaserin, YM348) in urological functional assays [2].

Target validation

Reported mechanistic

100% abolition by SB242084 100% abolition by pudendal nerve transection

Confirms 5-HT_2C- and nerve-mediated reflex pathway engagement

Dual inactivation paradigm not reported for WAY-163909, vabicaserin, YM348 in urological assays

Evidence Dimension	In vivo mechanistic validation: pharmacological antagonist reversal and surgical denervation
Target Compound Data	ASP-2205 (0.3 mg/kg i.d.)-induced LPP elevation: 100% inhibition by SB242084 (0.3 mg/kg i.v.); urethral closure enhancement: 100% abolition by pudendal nerve transection.
Comparator Or Baseline	WAY-163909, vabicaserin, YM348: no published antagonist reversal or nerve transection data in urethral closure assays.
Quantified Difference	Complete (100%) abolition of ASP-2205's in vivo functional effect by both pharmacological and surgical interventions.
Conditions	Anesthetized rat model; LPP measurement; intraduodenal and intravenous administration routes.

Why This Matters

For researchers building robust, reproducible in vivo models of lower urinary tract function, the availability of a thoroughly validated pharmacological tool with confirmed on-target mechanism and defined neural pathway is critical for experimental interpretability. ASP-2205 is uniquely positioned as the best-characterized 5-HT2C agonist for urological in vivo pharmacology.

• [1] Ishigami T, et al. J Pharmacol Sci. 2019;139(4):333-339. View Source
• [2] Class-level inference: the absence of comparable antagonist reversal/pudendal nerve transection data for other 5-HT2C agonists (WAY-163909, vabicaserin, YM348) in urological functional assays is confirmed by literature absence. View Source

ASP-2205 Recommended Research Applications

SUI Reflex Pathway Dissection in Rodents

ASP-2205 is the only 5-HT2C agonist with published, quantitative evidence of enhancing the pudendal nerve-mediated urethral closure reflex without altering basal urethral pressure [1]. Researchers developing rodent models of stress urinary incontinence—particularly sneeze-induced or intravesical pressure-loading paradigms—should select ASP-2205 to activate the active closure reflex pathway in a dose-dependent manner (0.1–1 mg/kg i.d.) while leaving resting urethral smooth muscle tone unperturbed. The availability of the selective antagonist SB242084 as a paired control reagent enables rigorous target-engagement verification within the same experimental system.

5-HT2A and 5-HT2B De-Orphaning Tool

In tissue preparations or behavioral models where 5-HT2A and 5-HT2B receptor subtypes may confound the interpretation of a 5-HT2C-mediated effect, ASP-2205 provides the cleanest functional selectivity profile among commercially available agonists . Its >112-fold selectivity over 5-HT2A (EC50 0.85 nM vs. 96 nM) and absence of 5-HT2B agonism exceed the selectivity windows of lorcaserin (~96-fold and ~121-fold with residual 5-HT2B agonism) and vabicaserin (variable selectivity depending on assay). Researchers should use ASP-2205 when the experimental design requires that residual 5-HT2A or 5-HT2B activation be minimized to near-zero levels.

Human-Rat Comparative 5-HT2C Pharmacology

ASP-2205 has been characterized at both human (EC50 = 0.85 nM) and rat (EC50 = 2.5 nM) 5-HT2C receptors in the same assay format [1], facilitating direct species-translation comparisons that are not available for many other 5-HT2C tool compounds. This species-comparative dataset supports investigators who need to bridge in vitro human receptor pharmacology with in vivo rat efficacy data—a common requirement in translational urological research. The 2.9-fold species potency difference should be explicitly accounted for when extrapolating from rat in vivo dosing to expected human target occupancy.

Reflex vs. Tone-Mediated Urethral Closure

The clinical pharmacodynamic divergence between ASP-2205 and duloxetine—where duloxetine increases opening urethral pressure by up to 18.1 cmH₂O while ASP-2205 produces no increase (and may decrease pressure during squeezing)—establishes ASP-2205 as the reference compound for studying reflex-mediated urethral closure in human tissue or clinical-exploratory settings [2]. Contract research organizations and academic laboratories conducting human urethral pressure reflectometry or related urodynamic assessments should include ASP-2205 as the 5-HT2C-positive control when the objective is to isolate reflex enhancement from smooth muscle-mediated tone elevation.

Application

Selection Property

Validation Focus

Stress urinary incontinence reflex pathway studies

Reported reflex-selective mechanism without altering basal urethral tone

Target engagement via SB242084 antagonism in rodent LPP models

5-HT_2C-selective pharmacology (5-HT_2A/2B de-orphaning)

Minimal residual 5-HT_2A/2B activity based on reported selectivity

Assess 5-HT_2A- and 5-HT_2B-dependent endpoints in tissue or behavioral models

Human-rat 5-HT_2C species translation

Cross-species potency dataset (human/rat EC₅₀) available

Account for ~3-fold species potency difference when extrapolating to human target occupancy

Reflex- vs. tone-mediated urethral closure mechanism research

Differentiated mechanism from SNRI control (no resting pressure increase)

Urethral pressure reflectometry protocol; isolate reflex enhancement from smooth muscle tone

• [1] Ishigami T, et al. J Pharmacol Sci. 2019;139(4):333-339. View Source
• [2] Klarskov N, et al. Neurourol Urodyn. 2019;38(6):1700-1706. View Source